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Introduction

Lubiminol, a vetispirane sesquiterpenoid phytoalexin, plays a crucial role in the defense
mechanisms of solanaceous plants, particularly in potatoes (Solanum tuberosum), against a
range of microbial pathogens. As a key component of the plant's induced defense response,
lubiminol is synthesized de novo in response to pathogen attack or elicitor molecules. This
technical guide provides an in-depth overview of the biosynthesis of lubiminol, the signaling
pathways that regulate its production, its mode of action against pathogens, and detailed
experimental protocols for its study.

Lubiminol: Chemical Properties

Lubiminol is a bicyclic sesquiterpenoid alcohol with the chemical formula C15H2602.[1] Its
structure is characterized by a spiro[4.5]decane core.

Property Value

Molecular Formula C15H2602[1]

Molecular Weight 238.37 g/mol [1]

CAS Number 55784-92-42]

Class Sesquiterpenoid Phytoalexin

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1675348?utm_src=pdf-interest
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Extraction_and_Purification_of_Lubimin_from_Potato_Tubers.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Extraction_and_Purification_of_Lubimin_from_Potato_Tubers.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Extraction_and_Purification_of_Lubimin_from_Potato_Tubers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4128675/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biosynthesis of Lubiminol

The biosynthesis of lubiminol originates from the isoprenoid pathway, a fundamental metabolic
route in plants responsible for the synthesis of a vast array of natural products. The pathway
commences with acetyl-CoA and proceeds through the formation of farnesyl pyrophosphate
(FPP), the universal precursor for sesquiterpenes.[1]

The key committed step in lubiminol biosynthesis is the cyclization of FPP to form the bicyclic
hydrocarbon vetispiradiene. This reaction is catalyzed by the enzyme vetispiradiene synthase
(PVS), a type of sesquiterpene cyclase.[3] Subsequent to the formation of the vetispiradiene
skeleton, a series of oxidation reactions occur to yield lubiminol. These hydroxylation steps
are catalyzed by cytochrome P450 monooxygenases. While the specific P450 enzymes
responsible for the complete conversion of vetispiradiene to lubiminol in potato have not been
fully elucidated, studies on related sesquiterpenoid biosynthetic pathways in other plants
suggest the involvement of enzymes from the CYP71 family.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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